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Compound of Interest

Compound Name:
4-(2,5-Dimethylphenyl)-4-

oxobutanoic acid

Cat. No.: B1266550 Get Quote

4-(2,5-Dimethylphenyl)-4-oxobutanoic acid is an organic compound characterized by a

dimethylphenyl group linked to a four-carbon chain containing both a ketone and a carboxylic

acid functional group.[1][2][3] Its chemical structure, particularly the presence of the gamma-

keto acid moiety, places it within a class of compounds with significant precedent in medicinal

chemistry and drug discovery. While direct biological activities of this specific molecule are not

extensively documented in publicly available literature, its structural similarity to known

bioactive molecules, such as arylalkanoic acids and other keto-acid derivatives, provides a

strong rationale for its investigation in several therapeutic areas.[4][5][6]

This technical guide will provide a comprehensive overview of promising research avenues for

4-(2,5-Dimethylphenyl)-4-oxobutanoic acid, grounded in the established pharmacology of

related compounds. We will delve into potential therapeutic applications, propose detailed

experimental workflows, and outline the underlying scientific logic for each suggested area of

investigation.

Physicochemical Properties and Synthesis
A thorough understanding of the molecule's fundamental characteristics is paramount before

embarking on extensive biological screening.
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Property Value Source

Molecular Formula C₁₂H₁₄O₃ [2]

Molecular Weight 206.24 g/mol [2]

Appearance Colorless crystalline solid [1][3]

Melting Point ~100-104 °C [1][3]

Solubility

Soluble in some organic

solvents (e.g., chloroform,

dimethylformamide), insoluble

in water.

[1][3]

The synthesis of 4-(2,5-Dimethylphenyl)-4-oxobutanoic acid is typically achieved via a

Friedel-Crafts acylation reaction between 1,4-dimethylbenzene (p-xylene) and succinic

anhydride, catalyzed by a Lewis acid such as aluminum chloride.[7][8] This well-established

synthetic route allows for the production of the necessary quantities for research purposes.

Part 1: Core Research Directive - Inflammation and
Immunology
The structural resemblance of 4-(2,5-Dimethylphenyl)-4-oxobutanoic acid to the arylalkanoic

acid class of non-steroidal anti-inflammatory drugs (NSAIDs) makes inflammation a primary

and highly promising area of investigation.[4][5] Many NSAIDs, like ibuprofen and naproxen,

feature an aryl group connected to a carboxylic acid moiety, which is crucial for their inhibitory

activity against cyclooxygenase (COX) enzymes.[5][6]

Investigation into Anti-inflammatory Activity
The initial line of inquiry should focus on elucidating the potential anti-inflammatory properties

of the compound.

This experiment will determine if 4-(2,5-Dimethylphenyl)-4-oxobutanoic acid can inhibit the

activity of COX-1 and COX-2, the primary targets of most NSAIDs.

Methodology:
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Enzyme and Substrate Preparation: Obtain purified recombinant human COX-1 and COX-2

enzymes. Prepare a solution of arachidonic acid, the natural substrate for COX enzymes.

Compound Preparation: Prepare a stock solution of 4-(2,5-Dimethylphenyl)-4-oxobutanoic
acid in a suitable solvent (e.g., DMSO) and create a series of dilutions to test a range of

concentrations.

Assay Procedure:

In a 96-well plate, add the COX enzyme (either COX-1 or COX-2), a reaction buffer, and

the test compound at various concentrations.

Incubate for a predetermined time at 37°C to allow for compound-enzyme interaction.

Initiate the enzymatic reaction by adding arachidonic acid.

Allow the reaction to proceed for a specific duration.

Stop the reaction and measure the production of prostaglandin E2 (PGE2) using a

commercially available ELISA kit.

Data Analysis:

Calculate the percentage of COX inhibition for each concentration of the test compound

compared to a vehicle control.

Plot the percentage inhibition against the compound concentration and determine the IC₅₀

value (the concentration required to inhibit 50% of the enzyme's activity).

Include known COX inhibitors (e.g., celecoxib for COX-2, SC-560 for COX-1) as positive

controls.

Exploration of Immunomodulatory Effects
Beyond direct enzyme inhibition, related aryl-4-oxo-butanoic acid derivatives have

demonstrated immunomodulatory activities.[9] This suggests that 4-(2,5-Dimethylphenyl)-4-
oxobutanoic acid could influence immune cell function.
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This assay will assess the compound's ability to modulate the production of key pro-

inflammatory and anti-inflammatory cytokines by immune cells.

Methodology:

PBMC Isolation: Isolate PBMCs from healthy human donor blood using Ficoll-Paque density

gradient centrifugation.

Cell Culture and Stimulation:

Culture the isolated PBMCs in a suitable medium.

Treat the cells with various concentrations of 4-(2,5-Dimethylphenyl)-4-oxobutanoic
acid for a specified pre-incubation period.

Stimulate the cells with a pro-inflammatory agent, such as lipopolysaccharide (LPS), to

induce cytokine production.

Cytokine Measurement:

After the stimulation period, collect the cell culture supernatants.

Measure the levels of key cytokines, such as TNF-α, IL-6, IL-1β (pro-inflammatory), and

IL-10 (anti-inflammatory), using a multiplex immunoassay (e.g., Luminex) or individual

ELISA kits.

Data Analysis:

Compare the cytokine levels in the compound-treated groups to the vehicle-treated, LPS-

stimulated control group.

Determine if the compound significantly reduces the production of pro-inflammatory

cytokines and/or enhances the production of anti-inflammatory cytokines.

Part 2: Expanding the Horizon - Anticancer
Research
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Certain keto-acid derivatives have shown promise as anticancer agents.[10] The rationale for

investigating 4-(2,5-Dimethylphenyl)-4-oxobutanoic acid in this context lies in its potential to

interfere with cancer cell metabolism or signaling pathways.

Antiproliferative Activity Screening
The initial step is to determine if the compound has a direct cytotoxic or cytostatic effect on

cancer cells.

This experiment will assess the compound's ability to inhibit the growth of various cancer cell

lines.

Methodology:

Cell Line Selection: Choose a panel of human cancer cell lines representing different tumor

types (e.g., breast, colon, lung, leukemia).

Cell Culture and Treatment:

Culture the selected cell lines in their respective growth media.

Seed the cells in 96-well plates and allow them to adhere overnight.

Treat the cells with a range of concentrations of 4-(2,5-Dimethylphenyl)-4-oxobutanoic
acid.

Viability Assessment:

After a 48-72 hour incubation period, assess cell viability using a standard method such as

the MTT or resazurin assay.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to a vehicle-treated

control.

Determine the GI₅₀ (concentration for 50% growth inhibition) for each cell line.
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Mechanistic Studies
Should the compound exhibit significant antiproliferative activity, subsequent research should

focus on elucidating its mechanism of action.

Initial Finding:
Antiproliferative Activity

Cell Cycle Analysis
(Flow Cytometry)

Apoptosis Induction Assay
(Annexin V/PI Staining)

Target Identification Studies
(e.g., Proteomics, Kinase Profiling)

Pathway Analysis
(Western Blotting for key signaling proteins)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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